Cas no 898750-65-7 ((4-chloro-3-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (4-chloro-3-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898750-65-7
• MF: C₁₈H₁₇ClFNO₂
• MW: 333.784487485886
• MDL: MFCD03842430
• CID: 1945624
• PubChem ID: 24725151
• Update Time: 2025-05-24

(4-chloro-3-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone
• 4'-CHLORO-3'-FLUORO-2-MORPHOLINOMETHYLBENZOPHENONE
• CTK5G3700
• AG-H-63454
• KB-190677
• DTXSID50643547
• (4-Chloro-3-fluorophenyl)[2-(4-morpholinylmethyl)phenyl]methanone
• 898750-65-7
• 4'-Chloro-3'-fluoro-2-morpholinomethyl benzophenone
• MFCD03842430
• (4-Chloro-3-fluorophenyl){2-[(morpholin-4-yl)methyl]phenyl}methanone
• AKOS016020928

• MDL： MFCD03842430
• Inchi： 1S/C18H17ClFNO2/c19-16-6-5-13(11-17(16)20)18(22)15-4-2-1-3-14(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： AEPHVJMLYFNNSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(C1=CC=CC=C1CN1CCOCC1)=O

Computed Properties

• Exact Mass: 333.09300
• Monoisotopic Mass: 333.0931846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.278
• Boiling Point: 483.7°C at 760 mmHg
• Flash Point: 246.3°C
• Refractive Index: 1.584
• PSA: 29.54000
• LogP: 3.48020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-chloro-3-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone

Introduction to (4-chloro-3-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone

(4-chloro-3-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone, also known by its CAS number 898750-65-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural properties and potential applications in drug development.

The molecular structure of this compound is characterized by a methanone group connecting two aromatic rings. One ring is substituted with chlorine and fluorine atoms at the 4 and 3 positions, respectively, while the other ring bears a morpholin-4-ylmethyl substituent at the 2 position. This combination of functional groups and substituents contributes to the compound's intriguing chemical behavior and biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most promising aspects of (4-chloro-3-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone is its selectivity for specific biological pathways. This selectivity reduces the likelihood of off-target effects, making it a valuable candidate for drug design. Additionally, its chemical stability and solubility properties make it amenable to further modification and optimization.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound can be produced efficiently for both research and potential commercial applications.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and distribution profiles in preclinical models. Its ability to cross cellular membranes and reach intracellular targets has been particularly noted, suggesting potential efficacy in treating conditions where intracellular delivery is critical.

Moreover, recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological systems. These models provide insights into its binding affinity, selectivity, and potential mechanisms of action, further guiding its development as a therapeutic agent.

The environmental impact of (4-chloro-3-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone has also been a topic of interest. Studies have assessed its biodegradability and toxicity to aquatic organisms, with results indicating that it poses minimal risk under standard usage conditions.

In conclusion, (4-chloro-3-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone represents a compelling example of how modern chemical research can yield compounds with significant therapeutic potential. With ongoing studies exploring its applications in drug development and its favorable pharmacokinetic properties, this compound continues to be a focal point for scientific innovation.